Cas no 12771-92-5 (Indulin)

Indulin Properties

Names and Identifiers

• Indulin
• ANILINE BLUE 2B
• ACID BLUE 20
• CI 50405
• CI NO 50405
• INDULINE
• INDULINE (WATER SOLUBLE)
• INDULIN, WATER SOLUBLE
• INDULIN,ALCOHOL SOLUBLE
• INDULIN B
• SOLID BLUE B
• 7-N,8-N,5-triphenylphenazin-5-ium-2,3,7,8-tetramine;chloride
• SCHEMBL20969323
• 12771-92-5
• +Expand

• InChIKey： ZMWAXVAETNTVAT-UHFFFAOYSA-N
• Inchi： InChI=1S/C30H24N6.ClH/c31-23-16-27-29(17-24(23)32)36(22-14-8-3-9-15-22)30-19-26(34-21-12-6-2-7-13-21)25(18-28(30)35-27)33-20-10-4-1-5-11-20;/h1-19H,(H5,31,32,33,34,35);1H
• SMILES： [Cl-].C1=CC=C(C=C1)NC2C(NC3=CC=CC=C3)=CC4N(C5=CC=CC=C5)=C6C(C=C(N)C(N)=C6)=NC=4C=2

Computed Properties

• Exact Mass: 504.18300
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 504.1829225g/mol
• Heavy Atom Count: 37
• Complexity: 685
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• LogP: 4.62870
• PSA: 92.87000